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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzonitrile

Cat. No.: B188161

. Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2-Fluoro-6-
methylbenzonitrile

This guide provides a comprehensive overview of the safety, handling, and hazardous
properties of 2-Fluoro-6-methylbenzonitrile, tailored for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
to ensure a thorough understanding of the material's characteristics.

Chemical Identification

2-Fluoro-6-methylbenzonitrile is a versatile chemical intermediate used in the synthesis of
pharmaceuticals and agrochemicals.[1] Its fluorinated structure enhances reactivity and
stability, making it a valuable building block in organic synthesis.[1]

Identifier

Value

Chemical Name

2-Fluoro-6-methylbenzonitrile

Synonyms

2-Cyano-3-fluorotoluene[1]

CAS Number

198633-76-0[1]

Molecular Formula

CsHeFN[1]

Molecular Weight

135.14 g/mol [1]

Purity

> 98% (GC)[1]
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Physical and Chemical Properties

The physical state of this compound is a solid, appearing as a white to orange or green powder

or crystal.[1]

Property

Value

Appearance

White to orange to green powder to crystal[1]

Physical State

Solid[2][3]

Melting Point 39 - 48 °C[1][2]
Boiling Point 207.4 £ 20.0 °C (Predicted)[2]
Flash Point 90.6+£21.8 °C[2]

Hazard Identification and GHS Classification

This material is classified as hazardous. It is toxic if swallowed, in contact with skin, or if

inhaled, and causes serious irritation to skin and eyes.[4]

GHS Classification

Hazard Statement

Signal Word

Danger

Pictograms

Skull and crossbones, Exclamation mark

Acute Toxicity (Oral, Dermal, Inhalation)

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled

Skin Corrosion/Irritation

H315: Causes skin irritation[4]

Serious Eye Damage/Irritation

H318 / H319: Causes serious eye damage /

Causes serious eye irritation[4]

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation[4]

Safe Handling and Emergency Protocols
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Detailed procedures for safe handling and emergency response are critical when working with
2-Fluoro-6-methylbenzonitrile.

Experimental Protocols: First Aid Measures

The following protocols should be followed immediately in case of exposure.

Exposure Route Protocol

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.[3]

IF INHALED: Remove person to fresh air and
Inhalation keep comfortable for breathing. Call a POISON
CENTER or doctor.[3]

IF ON SKIN: Wash with plenty of water. Take off
immediately all contaminated clothing and wash
it before reuse. Call a POISON CENTER or

doctor if you feel unwell.

Skin Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing.

Immediate medical attention is required.[3]

Methodology for Accidental Release (Spill Cleanup)

o Ensure Adequate Ventilation: Use only in a well-ventilated area or under a chemical fume
hood.[3][5]

o Personal Precautions: Wear appropriate personal protective equipment (PPE), including
gloves, clothing, and eye/face protection, to prevent skin and eye contact.[3] Avoid breathing
dust.

o Containment and Cleanup: Sweep up the solid material, avoiding dust formation, and shovel
it into a suitable container for disposal.[3]
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e Environmental Precautions: Prevent the material from entering drains or the environment.[3]

o Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3]

Aspect Protocol

Water spray, carbon dioxide (CO2), dry

Suitable Extinguishing Media ) )
chemical, or alcohol-resistant foam.[3]

Thermal decomposition can lead to the release
. of irritating gases and vapors, including nitrogen
Specific Hazards ) )
oxides (NOx), carbon monoxide (CO), and

hydrogen fluoride (HF).[3]

As in any fire, wear a self-contained breathing
) ) apparatus (SCBA) with pressure-demand
Protective Equipment )
(MSHA/NIOSH approved or equivalent) and full

protective gear.[3]

Storage and Transportation

Proper storage and transportation are essential to maintain the chemical's integrity and ensure

safety.
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Requirement

Specification

Storage Conditions

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[3] Store locked up.[3]
Recommended storage is at room temperature

in a cool, dark place (<15°C).

Incompatible Materials

Strong oxidizing agents, strong acids.[3]

UN Number

UN3439[3]

Proper Shipping Name

NITRILES, SOLID, TOXIC, N.O.S.[3]

Hazard Class

6.1[3]

Packing Group

3]

Visualized Workflows and Relationships

To better illustrate the procedural and informational relationships, the following diagrams are

provided.
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Caption: Logical flow of information within the MSDS for 2-Fluoro-6-methylbenzonitrile.
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Caption: Workflow for handling an accidental spill of 2-Fluoro-6-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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